Cas no 5657-16-9 (N'-(1-benzyl-2-oxo-1,2-dihydro-3H-indol-3-ylidene)-4-fluorobenzohydrazide)
5657-16-9 structure
Product Name:N'-(1-benzyl-2-oxo-1,2-dihydro-3H-indol-3-ylidene)-4-fluorobenzohydrazide
CAS No:5657-16-9
MF:C22H16FN3O2
MW:373.379748344421
CID:1599588
PubChem ID:5214126
Update Time:2025-04-21
N'-(1-benzyl-2-oxo-1,2-dihydro-3H-indol-3-ylidene)-4-fluorobenzohydrazide Chemical and Physical Properties
Names and Identifiers
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- N'-(1-benzyl-2-oxo-1,2-dihydro-3H-indol-3-ylidene)-4-fluorobenzohydrazide
- N-[(1-benzyl-2-oxoindol-3-ylidene)amino]-4-fluorobenzamide
- DTXSID40425738
- 5657-16-9
- AC1OBJ5S
-
- Inchi: 1S/C22H16FN3O2/c23-17-12-10-16(11-13-17)21(27)25-24-20-18-8-4-5-9-19(18)26(22(20)28)14-15-6-2-1-3-7-15/h1-13,28H,14H2/b25-24+
- InChI Key: XLEBDDAHBCDKGI-OCOZRVBESA-N
- SMILES: FC1C=CC(=CC=1)C(/N=N/C1=C(N(CC2C=CC=CC=2)C2C=CC=CC=21)O)=O
Computed Properties
- Exact Mass: 373.12278
- Monoisotopic Mass: 373.122655
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 28
- Rotatable Bond Count: 4
- Complexity: 609
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 1
- Topological Polar Surface Area: 61.8
- XLogP3: 5.3
Experimental Properties
- Density: 1.28
- Boiling Point: °Cat760mmHg
- Flash Point: °C
- Refractive Index: 1.646
- PSA: 61.77
N'-(1-benzyl-2-oxo-1,2-dihydro-3H-indol-3-ylidene)-4-fluorobenzohydrazide Related Literature
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Marta Liras,Isabel Quijada-Garrido,Marta Palacios-Cuesta,Sonia Muñoz-Durieux,Olga García Polym. Chem., 2014,5, 433-442
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Ni-Na Sun,Fengli Qu,Xiaobing Zhang,Shufang Zhang,Jinmao You Analyst, 2015,140, 1827-1831
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Bo Cao,Yin Wei Chem. Commun., 2018,54, 2870-2873
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Jingquan Liu,Huiyun Liu,Zhongfan Jia,Volga Bulmus,Thomas P. Davis Chem. Commun., 2008, 6582-6584
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Jing Chen,Yu Shao,Danzhen Li J. Mater. Chem. A, 2017,5, 937-941
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